N-(4-(2-((4-(1H-tetrazol-1-yl)phenyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 6-oxo-N-[4-[2-oxo-2-[4-(tetrazol-1-yl)anilino]ethyl]-1,3-thiazol-2-yl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C18H14N8O3S/c27-15-6-1-11(8-19-15)17(29)23-18-22-13(9-30-18)7-16(28)21-12-2-4-14(5-3-12)26-10-20-24-25-26/h1-6,8-10H,7H2,(H,19,27)(H,21,28)(H,22,23,29)
• InChI Key: GCSBJQVOGWRZRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CC2=CSC(=N2)NC(=O)C3=CNC(=O)C=C3)N4C=NN=N4
• Molecular Formula: C18H14N8O3S
• Molecular Weight: 422.4 g/mol
• CAS No.: 1203065-27-3

Description

This compound contains several functional groups including a tetrazole ring, a thiazole ring, and a dihydropyridine ring. These groups are common in many pharmaceutical compounds due to their ability to interact with biological targets. For example, tetrazole rings can act as bioisosteres for carboxylic acid groups, and thiazole rings are found in many drugs including the antibiotic penicillin.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Researchers have developed methods for synthesizing similar compounds, highlighting the potential for this compound to be synthesized through specific techniques. For example, one study details the synthesis and characterization of related compounds, emphasizing the utility of specific synthetic routes (Talupur, Satheesh, & Chandrasekhar, 2021).

Biological Applications

• Antimicrobial and Anticancer Properties : Several studies have reported on the antimicrobial and anticancer properties of compounds similar to the one . This includes research on compounds with potential activity against breast cancer cell lines (Ghorab, El-Gazzar, & Alsaid, 2014) and the antimicrobial activity of related compounds (Raval, Naik, & Desai, 2012).

Chemical Properties and Studies

• Structural Analysis and Derivative Synthesis : Research has been conducted on the synthesis and structural elucidation of derivatives, providing insights into the chemical properties and potential applications of similar compounds (Joshi, Chauhan, Bhatt, & Dave, 2022).

Medicinal Chemistry

• Potential Therapeutic Applications : There is research exploring the therapeutic potential of structurally related compounds. For instance, a study investigated the selective inhibition properties of a similar compound, suggesting its potential application in targeted therapies (Schroeder et al., 2009).

Computational Studies

• Molecular Docking Studies : Computational studies, including molecular docking, have been employed to understand the interaction of similar compounds with biological targets, which could be relevant for the compound as well (Holam, Santhoshkumar, & Killedar, 2022).